Cas no 105439-91-6 (1,1,1-trifluorohept-3-en-2-one)

• Product Name: 1,1,1-trifluorohept-3-en-2-one
• CAS No: 105439-91-6
• MF: C₇H₉F₃O
• MW: 166.140972852707
• CID: 126722
• PubChem ID: 13508558
• Update Time: 2025-04-18

1,1,1-trifluorohept-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Hepten-2-one,1,1,1-trifluoro-
• 1,1,1-trifluorohept-3-en-2-one
• (E)-1,1,1-trifluorohept-3-en-2-one
• 105439-91-6
• SCHEMBL9358651
• 3-Hepten-2-one, 1,1,1-trifluoro-
• EN300-1931384
• AIZRZWZDKKMKSQ-SNAWJCMRSA-N

• Inchi： 1S/C7H9F3O/c1-2-3-4-5-6(11)7(8,9)10/h4-5H,2-3H2,1H3/b5-4+
• InChI Key： AIZRZWZDKKMKSQ-SNAWJCMRSA-N
• SMILES： FC(C(/C=C/CCC)=O)(F)F

Computed Properties

• Exact Mass: 166.06057
• Monoisotopic Mass: 166.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.9

Experimental Properties

• PSA: 17.07